Cas no 32452-45-2 (rac-(2R,5R)-2,5-dimethylpiperidine)

• Product Name: rac-(2R,5R)-2,5-dimethylpiperidine
• CAS No: 32452-45-2
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 304814
• PubChem ID: 12423875
• Update Time: 2025-08-03

rac-(2R,5R)-2,5-dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• (2R,5R)-2,5-Dimethylpiperidine
• Piperidine,2,5-dimethyl-, (2R,5R)-rel-
• TRANS-2,5-DIMETHYLPIPERIDINE
• (E)-2,5-dimethyl-3-hexene
• 1-phenyl-1-thiono-2,5-dimethylphosphorinan-4-one
• 2,5-dimethyl-1-phenyl-4-phosphorinanone 1-sulfide
• 2,5-dimethyl-1-phenylphosphorinan-4-one 1-sulfide
• 2,5-dimethyl-3-hexene
• 2,5-dimethyl-hex-3-ene
• 2,5-dimethyl-hex-3t-ene
• 4-Phosphorinanone,2,5-dimethyl-1-phenyl-,1-sulfide
• trans-2
• trans-2,5-dimethyl-1-thio-1-phenylphosphorinan-4-one
• trans-2,5-dimethyl-3-hexene
• trans-2,5-dimethylhex-3-ene
• trans-2,5-Dimethyl-piperidin
• rac-(2R,5R)-2,5-dimethylpiperidine
• rel-(2R,5R)-2,5-Dimethylpiperidine
• starbld0015812
• 32452-45-2
• AM807027
• A821279
• CS-0266789
• 1071658-80-4
• AKOS006276702
• SCHEMBL10980114
• EN300-1654568

• Inchi： 1S/C7H15N/c1-6-3-4-7(2)8-5-6/h6-8H,3-5H2,1-2H3/t6-,7-/m1/s1
• InChI Key： ICBFNPPCXPMCBP-RNFRBKRXSA-N
• SMILES： N1C[C@H](C)CC[C@H]1C

Computed Properties

• Exact Mass: 113.12000
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 1.72320